Cas no 2248304-25-6 (2-(Difluoromethyl)-1-methylindole-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-1-methylindole-3-carboxylic acid
• CAS No: 2248304-25-6
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 5803049
• PubChem ID: 137941911
• Update Time: 2023-12-14

2-(Difluoromethyl)-1-methylindole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-1-methyl-1H-indole-3-carboxylic acid
• EN300-6510086
• 2-(Difluoromethyl)-1-methylindole-3-carboxylic acid
• 2248304-25-6

• Inchi： 1S/C11H9F2NO2/c1-14-7-5-3-2-4-6(7)8(11(15)16)9(14)10(12)13/h2-5,10H,1H3,(H,15,16)
• InChI Key： AHPOGYIGUIFOSU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C2C=CC=CC=2N1C)F

Computed Properties

• Exact Mass: 225.06013485g/mol
• Monoisotopic Mass: 225.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives